Methyl 6-(cyclopentyloxy)-5-(pyridin-2-yl)nicotinate

• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: methyl 6-cyclopentyloxy-5-pyridin-2-ylpyridine-3-carboxylate
• InChI: InChI=1S/C17H18N2O3/c1-21-17(20)12-10-14(15-8-4-5-9-18-15)16(19-11-12)22-13-6-2-3-7-13/h4-5,8-11,13H,2-3,6-7H2,1H3
• InChI Key: RWGWAGOZVYEIBX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(N=C1)OC2CCCC2)C3=CC=CC=N3

Description

Methyl 6-(cyclopentyloxy)-5-(pyridin-2-yl)nicotinate is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 5-bromo-6-(cyclopentyloxy)nicotinate (4.53 g, 15.1 mmol) and 2-(tributylstannyl)pyridine (5.00 g, 13.6 mmol) was stirred in 100 mL of DMF at 120° C. for 6 h. The resulting solution was cooled and concentrated in vacuo. The crude reaction mixture was then partitioned between EtOAc and water. The layers were separated and the aqueous layer was extracted 1×EtOAc. The organic phases were combined, washed 3× brine, dried over MgSO4, filtered and concentrated under reduced pressure. The residue was taken up in CH2Cl2 and loaded on to a 40 g pre-packed silica gel column. Elution with 0-30% EtOAc:hexanes provided the title compound as an off-white powder (1.71 g, 38%). MS m/z: 299 (M+1).